Cas no 655-13-0 ( )
structure
Product name:
CAS No:655-13-0
MF:C6H5FN2O3
MW:172.113904714584
CID:882261
Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-5-fluoropyrimidine-2,4-dione
- 1-Acetyl-5-fluor-1H-pyrimidin-2,4-dion
- 1-acetyl-5-fluoro-1H-pyrimidine-2,4-dione
- 1-acetyl-5-fluoropyrimidine-2,4(1h,3h)-dione
- 1-Acetyl-5-fluorouracil
- 1-Acetyl-5-fluoruracil
- 1-methylcarbonyl-5-fluorouracil
- Uracil,1-acetyl-5-fluoro
-
-
- Inchi： InChI=1S/C6H5FN2O3/c1-3(10)9-2-4(7)5(11)8-6(9)12/h2H,1H3,(H,8,11,12)
- InChI Key： OVGDAVVFKDPXIC-UHFFFAOYSA-N
- SMILES： CC(=O)n1cc(F)c(=O)[nH]c1=O
Computed Properties
- Exact Mass: 172.02800
- Monoisotopic Mass: 172.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
Experimental Properties
- Density: 1.51
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.536
- PSA: 71.93000
- LogP: -0.66420
Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312566-1g |
1-Acetyl-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione |
655-13-0 | 95% | 1g |
$627 | 2023-02-02 | |
| Chemenu | CM312566-1g |
1-Acetyl-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione |
655-13-0 | 95% | 1g |
$533 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663006-1g |
1-Acetyl-5-fluoropyrimidine-2,4(1H,3H)-dione |
655-13-0 | 98% | 1g |
￥8883.00 | 2024-05-05 |
Related Literature
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
-
4. Back matter
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
655-13-0 ( ) Related Products
- 1219607-85-8((R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine)
- 2680756-37-8(benzyl N-{2-(2-bromopyridin-4-yl)sulfamoylethyl}carbamate)
- 96057-78-2(3-(Phenylmethoxy)-Phenol Benzoate)
- 2171940-04-6(2-bromo-2-methylpropyl 2-methylbutanoate)
- 85628-53-1(4-(2-Amino-2-methylpropyl)-2,6-dimethylphenol)
- 1804896-17-0(2-Bromo-5-bromomethyl-4-cyanobenzoic acid)
- 263708-49-2(2,12-DIFORMYL-DIBENZO[C,H]ACRIDINE)
- 1525814-19-0(3-cyclopropyl-1H-thieno2,3-cpyrazole-5-carboxylic acid)
- 1704801-24-0(AX-024 hydrochloride)
- 847348-52-1(Ethyl 3-[4-hydroxy-2-(trifluoromethyl)phenyl]propanoate)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
pengshengyue
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
